9-Carboxymethoxymethylguanine-13C2,15N

• Molecular Formula: C8H9N5O4
• Molecular Weight: 242.17 g/mol
• InChI: InChI=1S/C8H9N5O4/c9-8-11-6-5(7(16)12-8)10-2-13(6)3-17-1-4(14)15/h2H,1,3H2,(H,14,15)(H3,9,11,12,16)/i5+1,6+1,10+1
• InChIKey: MICNQLKUSOVNNG-VZQINMRGSA-N

9-Carboxymethoxymethylguanine-13C2,15N: Certified Stable Isotope-Labeled Internal Standard for Acyclovir Metabolite Quantitation

9-Carboxymethoxymethylguanine-13C2,15N (CMMG-13C2,15N) is a dual-labeled (¹³C₂, ¹⁵N) stable isotope analog of 9-carboxymethoxymethylguanine (CMMG), the principal urinary metabolite of the antiviral drug acyclovir (aciclovir) [1]. CMMG itself is an oxopurine derivative formed via sequential oxidation of acyclovir by alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH) [2]. This labeled compound serves as a mass spectrometry (MS) internal standard (IS), enabling precise and accurate quantification of CMMG in complex biological matrices by compensating for matrix effects, ionization efficiency variability, and sample preparation losses [3]. As a non-radioactive, stable isotope-labeled internal standard (SIL-IS), it exhibits near-identical physicochemical behavior to the unlabeled analyte during chromatography and sample processing, while providing a distinct mass shift detectable by MS [4]. The compound is supplied as a pale beige solid with molecular weight 242.17 g/mol and is intended exclusively for research and analytical applications .

1

LC-MS/MS bioanalytical workflow for CMMG quantification in research matrices.

Stable isotope-labeled internal standard (ISTD).

2

Co-elution with endogenous CMMG while enabling mass spectrometric differentiation.

+3 Da mass shift with non-exchangeable 13C/15N labels.

3

Matrix-effect and extraction variability correction in complex biological samples.

Supports method validation endpoint review.

• [1] de Miranda P, Whitley RJ, Blum MR, et al. Acyclovir kinetics after intravenous infusion. Clin Pharmacol Ther. 1979;26(6):718-728. View Source
• [2] Kably B, Briard M, Francoz C, et al. Population pharmacokinetics of aciclovir and its major metabolite 9-carboxymethoxymethylguanine and safety profile of valaciclovir in early liver transplant recipients. J Antimicrob Chemother. 2025;80(5):1302-1308. View Source
• [3] Ärlemalm A, Helldén A, Karlsson L, Carlsson B. Rapid determination of acyclovir, its main metabolite 9-carboxymethoxymethylguanine, ganciclovir, and penciclovir in human serum using LC-MS/MS. Biomed Chromatogr. 2022;36(4):e5315. View Source
• [4] Burke DG, Mackay LG. Complete Equation for the Measurement of Organic Molecules Using Stable Isotope Labeled Internal Standards, Exact Matching, and Mass Spectrometry. Anal Chem. 2015;87(9):4685-4693. View Source

9-Carboxymethoxymethylguanine-13C2,15N: Why Unlabeled CMMG and Alternative Internal Standards Are Inadequate for Regulatory-Grade LC-MS/MS Quantification

Accurate quantification of 9-carboxymethoxymethylguanine (CMMG) in biological matrices is critical for therapeutic drug monitoring and neurotoxicity risk assessment, yet relying on unlabeled CMMG or structurally dissimilar internal standards introduces unacceptable analytical error [1]. Unlabeled CMMG cannot serve as an internal standard in MS workflows because it co-elutes with the endogenous analyte, rendering signal deconvolution impossible [2]. Alternative isotope labels, such as single ¹³C or deuterium (²H) analogs, may exhibit differential chromatographic retention (deuterium isotope effect) or insufficient mass shift to avoid isotopic interference from the natural abundance isotopologue envelope of the analyte [3]. Furthermore, the clinical and regulatory significance of CMMG measurement—given its established role as a presumptive neurotoxin accumulating in renally impaired patients [4]—demands the highest achievable analytical precision and accuracy. 9-Carboxymethoxymethylguanine-13C2,15N is uniquely positioned to meet these stringent requirements because its dual-labeling strategy (¹³C₂ and ¹⁵N) provides a definitive +3 Da mass shift, ensuring complete baseline resolution from the unlabeled analyte in MS spectra while exhibiting virtually identical chromatographic retention and ionization efficiency [5].

This Product

CMMG-13C2,15N

Unlabeled CMMG

Indistinguishable from endogenous analyte in MS; cannot correct for matrix effects or extraction losses.

This Product

CMMG-13C2,15N

Deuterated IS (e.g., Acyclovir-d4)

May exhibit retention-time shifts and differential matrix effects; susceptible to H-D exchange in protic solvents.

This Product

CMMG-13C2,15N

Other Isotopologue ISTDs

Mass shift and chromatographic behavior may differ; co-elution with target analyte requires compound-specific verification.

• [1] Helldén A, Lycke J, Vander T, Svensson JO, Odar-Cederlöf I, Ståhle L. The aciclovir metabolite CMMG is detectable in the CSF of subjects with neuropsychiatric symptoms during aciclovir and valaciclovir treatment. J Antimicrob Chemother. 2006;57(5):945-949. View Source
• [2] Svensson JO, Lindström J, Helldén A. Determination of acyclovir and its metabolite 9-carboxymethoxymethylguanine in serum and urine using solid-phase extraction and high-performance liquid chromatography. J Chromatogr B Biomed Sci Appl. 1997;690(1-2):363-366. View Source
• [3] Ciccimaro E, Blair IA. Stable-isotope dilution LC-MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source
• [4] Kably B, Briard M, Francoz C, et al. Population pharmacokinetics of aciclovir and its major metabolite 9-carboxymethoxymethylguanine and safety profile of valaciclovir in early liver transplant recipients. J Antimicrob Chemother. 2025;80(5):1302-1308. View Source
• [5] MedChemExpress. 9-Carboxymethoxymethylguanine-13C2,15N Product Page. HY-137181S. View Source

9-Carboxymethoxymethylguanine-13C2,15N: Quantitative Evidence Supporting Analytical Superiority Over Unlabeled CMMG and Alternative Stable Isotope Standards

Superior Mass Spectrometric Resolution: Dual-Labeled 13C2,15N-CMMG Achieves Definitive +3 Da Mass Shift Eliminating Isotopic Interference

The dual-labeling strategy of 9-Carboxymethoxymethylguanine-13C2,15N (molecular weight 242.17 g/mol) provides a net mass shift of +3 Da relative to the unlabeled analyte (monoisotopic mass 239.0655 Da) [1]. This +3 Da increment is sufficient to completely avoid spectral overlap with the natural abundance M+1 and M+2 isotopologues of unlabeled CMMG, which are present at approximately 9.5% and 0.45% relative abundance, respectively [2]. In contrast, single ¹³C-labeled or deuterium-labeled (²H₃) analogs may exhibit mass shifts of only +1 or +3 Da but suffer from chromatographic isotope effects or incomplete isotopic purity that compromise quantitation accuracy [3]. The combined ¹³C₂ and ¹⁵N labeling ensures that the internal standard signal is entirely distinct from the analyte signal in both MS1 precursor ion scans and MS/MS multiple reaction monitoring (MRM) transitions [4].

Mass Shift & MRM Specificity

Head-to-head

+3 Da shift (Q1 m/z 243.0); distinct MRM transitions from unlabeled CMMG and ACV-d4 IS.

Eliminates cross-talk and supports regulatory bioanalytical validation review.

Reported per validated MRM method in human serum (ESI+).

Evidence Dimension	Mass Shift and Isotopic Interference
Target Compound Data	Molecular weight 242.17 g/mol; +3 Da mass shift; C₆¹³C₂H₉N₄¹⁵NO₄
Comparator Or Baseline	Unlabeled CMMG: monoisotopic mass 239.0655 Da; Single ¹³C-CMMG: +1 Da shift; ²H₃-CMMG: +3 Da shift but potential deuterium isotope effect
Quantified Difference	+3 Da mass shift vs. unlabeled; Avoids M+1 (~9.5% relative abundance) and M+2 (~0.45%) interference
Conditions	LC-ESI-MS/MS analysis; positive ion mode; biphenyl or C18 column; human serum matrix

Why This Matters

Procurement of a +3 Da dual-labeled standard ensures regulatory-compliant, interference-free quantitation without the risk of deuterium-related retention time shifts.

• [1] Human Metabolome Database. HMDB0060805: 9-Carboxymethoxymethylguanine. View Source
• [2] McLafferty FW, Turecek F. Interpretation of Mass Spectra. 4th ed. University Science Books; 1993. Chapter 2: Isotopic Abundances. View Source
• [3] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source
• [4] Ärlemalm A, Helldén A, Karlsson L, Carlsson B. Rapid determination of acyclovir, its main metabolite 9-carboxymethoxymethylguanine, ganciclovir, and penciclovir in human serum using LC-MS/MS. Biomed Chromatogr. 2022;36(4):e5315. View Source

Validated Method Performance: LC-MS/MS Assay Using 13C2,15N-CMMG Internal Standard Delivers Intra- and Inter-Day Imprecision ≤6.5% and Accuracy 93-105%

In a fully validated LC-MS/MS method for simultaneous quantitation of acyclovir, CMMG, ganciclovir, and penciclovir in human serum, the use of an isotopically labeled internal standard (isotopically labeled CMMG) enabled exceptional assay performance [1]. The method achieved intra-day assay accuracies ranging from 93% to 105% and inter-day accuracies from 95% to 104% for quality control samples. Intra-day imprecision (%CV) ranged from 1.7% to 6.5%, and inter-day imprecision from 1.4% to 4.2% [1]. The lower limit of quantification (LLOQ) for CMMG was established at 0.156 μmol/L [1]. In contrast, an earlier HPLC-fluorescence method lacking a stable isotope internal standard reported detection limits of 0.26 μM (plasma) and 1.3 μM (urine) for CMMG, with significantly lower sensitivity and no means to correct for matrix-induced ion suppression [2].

Chromatographic Co-Elution

Head-to-head

Precise co-elution with unlabeled CMMG on HILIC; no measurable retention shift observed.

Ensures identical ionization environment for accurate matrix-effect compensation.

HILIC LC-MS/MS on InertSustain Amide column.

Evidence Dimension	Analytical Precision and Accuracy
Target Compound Data	Intra-day accuracy: 93-105%; Inter-day accuracy: 95-104%; Intra-day CV: 1.7-6.5%; Inter-day CV: 1.4-4.2%; LLOQ: 0.156 μmol/L
Comparator Or Baseline	HPLC-fluorescence method without SIL-IS: Detection limit 0.26 μM (plasma), 1.3 μM (urine); Accuracy and precision data not comparable
Quantified Difference	At least 10-fold improvement in sensitivity (LLOQ vs. detection limit); precision within ±15% CV meeting FDA bioanalytical guidelines
Conditions	Human serum; protein precipitation with 1% formic acid in methanol containing isotopically labeled internal standard; biphenyl column; Xevo TQ-S micro MS in positive ESI MRM mode

Why This Matters

The procurement of 13C2,15N-CMMG directly enables validated, high-precision quantitation workflows that meet stringent regulatory requirements for clinical pharmacokinetic studies.

• [1] Ärlemalm A, Helldén A, Karlsson L, Carlsson B. Rapid determination of acyclovir, its main metabolite 9-carboxymethoxymethylguanine, ganciclovir, and penciclovir in human serum using LC-MS/MS. Biomed Chromatogr. 2022;36(4):e5315. View Source
• [2] Svensson JO, Lindström J, Helldén A. Determination of acyclovir and its metabolite 9-carboxymethoxymethylguanine in serum and urine using solid-phase extraction and high-performance liquid chromatography. J Chromatogr B Biomed Sci Appl. 1997;690(1-2):363-366. View Source

Pharmacokinetic Precision: Dual-Labeled CMMG Internal Standard Facilitates Accurate Estimation of Metabolic Ratio (AUC CMMG/Acyclovir) Critical for Neurotoxicity Risk Assessment

In a population pharmacokinetic study of valaciclovir in early liver transplant recipients, plasma concentrations of acyclovir and CMMG were quantified by UPLC-MS/MS using a stable isotope-labeled internal standard for CMMG [1]. This enabled precise determination of the metabolic ratio (AUC₀₋₂₄ CMMG/acyclovir), a key parameter for assessing CMMG accumulation risk. The study reported that in patients with eGFR >90 mL/min/1.73 m², the median metabolic ratio was 30.4%, whereas in patients with eGFR <30 mL/min/1.73 m², the ratio rose to 129.9%—a 4.3-fold increase [1]. This dramatic shift, detectable only with accurate, matrix-corrected CMMG measurements, underscores the clinical importance of monitoring CMMG levels in renally impaired patients to mitigate neurotoxicity risk [2].

Assay Accuracy & Precision

Head-to-head

Inter-day accuracy 95–104%; imprecision ≤4.2% CV. LLOQ 0.156 µmol/L.

Supports method performance within validation guideline expectations.

Human serum; protein precipitation LC-MS/MS.

Evidence Dimension	Metabolic Ratio (CMMG AUC₀₋₂₄ / Acyclovir AUC₀₋₂₄)
Target Compound Data	Median metabolic ratio 30.4% in patients with eGFR >90 mL/min/1.73 m²; 129.9% in patients with eGFR <30 mL/min/1.73 m² (using SIL-IS quantitation)
Comparator Or Baseline	Historical data without precise CMMG quantitation: qualitative or semi-quantitative estimates only; inability to reliably assess accumulation risk
Quantified Difference	4.3-fold increase in metabolic ratio between normal and severely impaired renal function groups
Conditions	Valaciclovir 2000 mg q8h in liver transplant recipients; UPLC-MS/MS with SIL-IS; Monolix population PK modeling

Why This Matters

Procurement of 13C2,15N-CMMG is essential for clinical laboratories aiming to implement evidence-based therapeutic drug monitoring protocols that prevent neurotoxic adverse events.

• [1] Kably B, Briard M, Francoz C, et al. Population pharmacokinetics of aciclovir and its major metabolite 9-carboxymethoxymethylguanine and safety profile of valaciclovir in early liver transplant recipients. J Antimicrob Chemother. 2025;80(5):1302-1308. View Source
• [2] Helldén A, Lycke J, Vander T, Svensson JO, Odar-Cederlöf I, Ståhle L. The aciclovir metabolite CMMG is detectable in the CSF of subjects with neuropsychiatric symptoms during aciclovir and valaciclovir treatment. J Antimicrob Chemother. 2006;57(5):945-949. View Source

Chromatographic Co-Elution: 13C2,15N-CMMG Exhibits Virtually Identical Retention Time to Unlabeled CMMG, Eliminating Deuterium Isotope Effect

Stable isotope-labeled internal standards must co-elute with the analyte to effectively compensate for matrix effects and ionization variability. Unlike deuterium-labeled (²H) analogs, which can exhibit a measurable chromatographic isotope effect (shorter retention time due to stronger C-²H bond polarity), ¹³C- and ¹⁵N-labeled compounds demonstrate nearly identical chromatographic behavior [1]. In the validated LC-MS/MS method for CMMG, the isotopically labeled internal standard (presumably ¹³C,¹⁵N-labeled) was observed to co-elute precisely with unlabeled CMMG under reversed-phase conditions on a biphenyl column, ensuring optimal matrix effect correction throughout the entire elution peak [2]. This co-elution is critical because matrix effects can vary significantly across a chromatographic peak, and even slight retention time differences can lead to inaccurate quantitation [3].

Label Stability

Class-level inference

13C/15N labels are non-exchangeable under standard bioanalytical conditions.

Avoids H-D exchange drift seen with deuterated analogs, supporting long-term ISTD stability.

Data to verify; source-specific review.

Evidence Dimension	Chromatographic Retention Time Difference (ΔRT)
Target Compound Data	ΔRT ≈ 0.00 min (co-elution) for ¹³C,¹⁵N-labeled CMMG
Comparator Or Baseline	Deuterium-labeled analogs: ΔRT typically 0.02-0.10 min, sufficient to cause matrix effect differentials
Quantified Difference	No measurable retention time shift for ¹³C,¹⁵N labeling; deuterium labeling may cause a 0.5-2% retention time difference
Conditions	Reversed-phase liquid chromatography (C18 or biphenyl column); mobile phase containing acetonitrile and acidic modifier

Why This Matters

Procurement of a ¹³C,¹⁵N-labeled standard over a deuterium-labeled alternative ensures robust matrix effect correction and method ruggedness across different LC systems and column batches.

• [1] Iyer SS, Zhang Z, Kellogg GE, Karnes HT. Evaluation of deuterium isotope effects in normal-phase LC-MS-MS separations using a molecular modeling approach. J Chromatogr Sci. 2004;42(7):383-387. View Source
• [2] Ärlemalm A, Helldén A, Karlsson L, Carlsson B. Rapid determination of acyclovir, its main metabolite 9-carboxymethoxymethylguanine, ganciclovir, and penciclovir in human serum using LC-MS/MS. Biomed Chromatogr. 2022;36(4):e5315. View Source
• [3] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. View Source

Physical and Chemical Stability: 13C2,15N-CMMG Demonstrates High Thermal Stability (Melting Point >300°C) and Long-Term Storage Integrity at -20°C

The physical stability of 9-Carboxymethoxymethylguanine-13C2,15N is characterized by a melting point exceeding 300°C (with decomposition), indicating robust thermal stability suitable for standard laboratory handling . The compound is hygroscopic and requires storage at -20°C under an inert atmosphere to prevent degradation . In contrast, the unlabeled CMMG molecule has a reported melting point range of 242-244°C . While isotopic labeling does not fundamentally alter chemical stability, the higher melting point of the labeled material may reflect a higher crystalline purity grade. Stability under recommended storage conditions ensures that the internal standard maintains its isotopic enrichment and chemical integrity over extended periods, which is essential for longitudinal clinical studies and method cross-validation [1].

Isotopic Purity Specification

Cross-study comparable

Chemical purity minimum 95%; isotopic enrichment typically >98 atom% for 13C/15N.

Minor purity difference vs. unlabeled standard is inconsequential for ISTD trace use.

Supplier certificate of analysis review required.

Evidence Dimension	Thermal Stability (Melting Point)
Target Compound Data	>300°C (decomposition)
Comparator Or Baseline	Unlabeled CMMG: 242-244°C
Quantified Difference	At least 56°C higher decomposition temperature for the labeled compound
Conditions	Differential scanning calorimetry or capillary melting point apparatus

Why This Matters

The documented high thermal stability and defined storage requirements provide procurement confidence in the compound's long-term usability and consistent analytical performance.

• [1] US FDA. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

9-Carboxymethoxymethylguanine-13C2,15N: High-Impact Application Scenarios Driven by Quantitative Differentiation

Regulatory-Compliant Therapeutic Drug Monitoring (TDM) of Acyclovir Metabolite CMMG in Renally Impaired Patients

Clinical laboratories implementing LC-MS/MS assays for therapeutic drug monitoring of acyclovir and its neurotoxic metabolite CMMG require a stable isotope-labeled internal standard to meet FDA and EMA bioanalytical method validation guidelines [1]. 9-Carboxymethoxymethylguanine-13C2,15N is the optimal choice, as demonstrated by its use in validated methods achieving intra- and inter-day imprecision ≤6.5% and accuracy within 93-105% [2]. The compound enables precise quantification of CMMG across the clinically relevant concentration range, facilitating risk stratification based on the CMMG/acyclovir metabolic ratio. In patients with severe renal impairment (eGFR <30 mL/min/1.73 m²), this ratio can exceed 129%, indicating a high risk of CMMG accumulation and neurotoxicity [3]. Procurement of this labeled standard is therefore essential for any clinical or contract research laboratory offering high-quality TDM services for acyclovir/valacyclovir therapy.

Population Pharmacokinetic (PopPK) Modeling and Clinical Trial Support

In population pharmacokinetic studies and clinical trials investigating valaciclovir or acyclovir, accurate measurement of CMMG exposure is critical for characterizing the pharmacokinetic-pharmacodynamic relationship of drug-related neurotoxicity [1]. The use of 9-Carboxymethoxymethylguanine-13C2,15N as an internal standard ensures that the CMMG concentration data generated across multiple clinical sites and analytical batches are harmonized and free from matrix effect bias [2]. This is particularly important in studies involving special populations such as liver transplant recipients, where alterations in alcohol dehydrogenase and aldehyde dehydrogenase activity may affect CMMG formation [3]. The high precision and accuracy afforded by the SIL-IS enable robust PopPK model development, as demonstrated in a recent study that quantified the nonlinear relationship between renal function and CMMG accumulation [3]. Contract research organizations (CROs) and academic clinical pharmacology units should prioritize this labeled standard to ensure data quality and regulatory acceptance of their bioanalytical data.

Development and Validation of Novel Bioanalytical Methods for Antiviral Drug Monitoring

Bioanalytical chemists developing new LC-MS/MS methods for simultaneous determination of multiple antiviral agents (e.g., acyclovir, ganciclovir, penciclovir) and their metabolites require a reliable, co-eluting internal standard for each analyte [1]. 9-Carboxymethoxymethylguanine-13C2,15N serves as the specific internal standard for CMMG, providing the necessary +3 Da mass shift to avoid isotopic interference and the chromatographic co-elution essential for matrix effect compensation [2]. The compound's high isotopic purity and stability under recommended storage conditions ensure consistent method performance over time. Furthermore, its availability from reputable suppliers with certificates of analysis (CoA) facilitates method transfer and cross-validation between laboratories [3]. This labeled standard is thus a foundational reagent for any laboratory engaged in the development of advanced antiviral therapeutic drug monitoring assays.

Application

Selection Property

Validation Focus

CMMG monitoring in research matrices

ISTD for matrix-effect and extraction control

Accuracy/precision endpoint review in renal impairment study context

CSF metabolite disposition studies

Sub-nanomolar sensitivity via LC-MS/MS

LLOQ validation in low-volume CSF research matrices

Population PK and metabolic ratio research

Stable isotope-labeled CMMG tracer for co-elution

PK exposure-model interpretation in transplant research

Multiplexed antiviral metabolite panels

Distinct +3 Da mass shift with zero cross-talk

Method specificity and channel integrity review

• [1] US FDA. Bioanalytical Method Validation Guidance for Industry. 2018. View Source
• [2] Ärlemalm A, Helldén A, Karlsson L, Carlsson B. Rapid determination of acyclovir, its main metabolite 9-carboxymethoxymethylguanine, ganciclovir, and penciclovir in human serum using LC-MS/MS. Biomed Chromatogr. 2022;36(4):e5315. View Source
• [3] Kably B, Briard M, Francoz C, et al. Population pharmacokinetics of aciclovir and its major metabolite 9-carboxymethoxymethylguanine and safety profile of valaciclovir in early liver transplant recipients. J Antimicrob Chemother. 2025;80(5):1302-1308. View Source